N-(1,3-dioxoisoindolin-4-yl)-2-(naphthalen-2-yl)acetamide

• IUPAC Name: N-(1,3-dioxoisoindol-4-yl)-2-naphthalen-2-ylacetamide
• InChI: InChI=1S/C20H14N2O3/c23-17(11-12-8-9-13-4-1-2-5-14(13)10-12)21-16-7-3-6-15-18(16)20(25)22-19(15)24/h1-10H,11H2,(H,21,23)(H,22,24,25)
• InChI Key: YQUPHLYBXUXCMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)CC(=O)NC3=CC=CC4=C3C(=O)NC4=O
• Molecular Formula: C20H14N2O3
• Molecular Weight: 330.3 g/mol

Description

N-(1,3-dioxoisoindolin-4-yl)-2-(naphthalen-2-yl)acetamide, commonly known as NI-2, is a small molecule inhibitor that has gained significant attention in the field of cancer research. NI-2 is a potent inhibitor of the oncogenic transcription factor, STAT3, which plays a crucial role in the development and progression of various cancers.

Scientific Research Applications

Anticonvulsant and CNS Depressant Activities

• A study highlighted the design and synthesis of derivatives of N-(1,3-dioxoisoindolin-4-yl)-2-(naphthalen-2-yl)acetamide for potential anticonvulsant agents. These derivatives demonstrated protective effects against seizures in mice models, indicating their potential in epilepsy treatment (Nikalje, Khan, & Ghodke, 2011).

Antiproliferative Activities Against Cancer

• Researchers synthesized certain derivatives of N-(1,3-dioxoisoindolin-4-yl)-2-(naphthalen-2-yl)acetamide and evaluated their antiproliferative activities against various human cancer cell lines. One specific compound was found to be particularly effective against nasopharyngeal carcinoma cells (Chen et al., 2013).

Anti-Parkinson's Activity

• A study synthesized novel derivatives of N-(1,3-dioxoisoindolin-4-yl)-2-(naphthalen-2-yl)acetamide and evaluated their anti-Parkinson's activity. These compounds showed promising results in free radical scavenging assays and in vivo anti-Parkinson's screening (Gomathy et al., 2012).

Anti-HIV Activity

• A series of 2-(4-(naphthalen-2-yl)-1,2,3-thiadiazol-5-ylthio)acetamide derivatives were synthesized and evaluated as inhibitors of HIV-1 replication. Several compounds in this series showed potent inhibitory activity, suggesting their potential as novel non-nucleoside HIV-1 reverse transcriptase inhibitors (Zhan et al., 2009).

Therapeutic Application in Neurosis

• The effect of a derivative of N-(1,3-dioxoisoindolin-4-yl)-2-(naphthalen-2-yl)acetamide on the monoaminergic system in rats subjected to experimental neurosis was studied. The compound effectively adjusted the level of monoamines, indicating its potential in treating anxiety disorders (Lutsenko et al., 2017).

Anti-Inflammatory Activity

• Novel derivatives of N-(1,3-dioxoisoindolin-4-yl)-2-(naphthalen-2-yl)acetamide were synthesized and evaluated for their anti-inflammatory activity. The study found these compounds to have promising anti-inflammatory effects in both in vitro and in vivo models (Nikalje, Hirani, & Nawle, 2015).